Cas no 128833-87-4 (3-phenylbutane-1,2-diamine)

• Product Name: 3-phenylbutane-1,2-diamine
• CAS No: 128833-87-4
• Molecular Formula: C₁₀H₁₆N₂
• Molecular Weight: 164.247442245483
• MDL: MFCD12786559
• CID: 5249676
• PubChem ID: 21939685

3-phenylbutane-1,2-diamine Properties

Names and Identifiers

• 3-phenylbutane-1,2-diamine
• 3-Phenyl-butane-1,2-diamine
• 1,2-Butanediamine, 3-phenyl-

• MDL： MFCD12786559
• InChIKey： FXLVGPWSHAUWFU-UHFFFAOYSA-N
• Inchi： 1S/C10H16N2/c1-8(10(12)7-11)9-5-3-2-4-6-9/h2-6,8,10H,7,11-12H2,1H3
• SMILES： NC(CN)C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 164.131348519g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 164.131348519g/mol
• Heavy Atom Count: 12
• Complexity: 119
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines